Cas no 2228361-26-8 (3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine)
3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine
- EN300-1758567
- 3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine
- 2228361-26-8
-
- Inchi: 1S/C13H20N2O/c14-8-5-11-16-13-7-2-1-6-12(13)15-9-3-4-10-15/h1-2,6-7H,3-5,8-11,14H2
- InChI Key: ANZGCAIKQNOXHD-UHFFFAOYSA-N
- SMILES: O(CCCN)C1C=CC=CC=1N1CCCC1
Computed Properties
- Exact Mass: 220.157563266g/mol
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.5Ų
3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1758567-0.05g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-0.1g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-0.25g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-0.5g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-1.0g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1758567-2.5g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-5.0g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1758567-10.0g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1758567-1g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1758567-5g |
3-[2-(pyrrolidin-1-yl)phenoxy]propan-1-amine |
2228361-26-8 | 5g |
$2858.0 | 2023-09-20 |
3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine
Professional Introduction to Compound with CAS No. 2228361-26-8 and Product Name: 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine
The compound with the CAS number 2228361-26-8 and the product name 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrrolidinyl moiety linked to a phenoxypropan-1-amine backbone, which confers distinct pharmacological characteristics that make it a promising candidate for further exploration.
Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrrolidinyl ring, a common structural motif in many bioactive molecules, is known for its ability to enhance binding affinity and selectivity in biological targets. In particular, derivatives of pyrrolidine have been extensively studied for their roles in modulating neurotransmitter systems, making them valuable in the development of treatments for neurological disorders. The presence of this moiety in 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine suggests that it may exhibit similar pharmacological effects, potentially offering new insights into the treatment of conditions such as depression, anxiety, and cognitive impairments.
The phenoxypropan-1-amine component of the compound adds another layer of complexity to its pharmacological profile. Phenoxyalkylamine derivatives are well-documented for their diverse biological activities, including anti-inflammatory, analgesic, and antiviral properties. By combining these two structural elements, 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine may exhibit a synergistic effect, enhancing its therapeutic potential. This combination has been explored in various research contexts, where the interplay between different functional groups is leveraged to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.
Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The dual functionality provided by the pyrrolidinyl and phenoxypropan-1-amine moieties makes 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine a compelling candidate for such applications. For instance, studies have shown that compounds with similar structural features can interact with both central nervous system receptors and peripheral enzymes, leading to comprehensive therapeutic effects. This approach aligns with the growing trend toward personalized medicine, where tailored molecular entities are designed to meet specific patient needs.
In addition to its pharmacological potential, the synthesis and characterization of 3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine have been subjects of considerable interest in synthetic chemistry. The development of efficient synthetic routes to complex molecular structures is crucial for both academic research and industrial applications. Recent advancements in catalytic methods and green chemistry principles have enabled more sustainable and scalable production processes for such compounds. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.
The biological evaluation of 3-2-(pyrrolidin-1-ylyphenoxypropan - 1 - amine) has been conducted using a variety of in vitro and in vivo models. Initial studies have demonstrated promising results regarding its interaction with relevant biological targets. For example, binding assays have shown that this compound exhibits high affinity for certain neurotransmitter receptors, suggesting potential as an agonist or antagonist depending on its specific configuration. Furthermore, preclinical studies in animal models have indicated favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) properties.
The implications of these findings are far-reaching for both academic researchers and pharmaceutical industry professionals. The development of novel compounds like 3 - 2 - (pyrrolidin - 1 - yl) phenoxypropan - 1 - amine represents a critical step toward addressing unmet medical needs through innovative chemical design. As our understanding of biological systems continues to evolve, so too will our ability to create highly targeted and effective therapeutic agents. The continued exploration of this compound and its derivatives holds great promise for future advancements in medicine.
In conclusion,3 - 2 - (pyrrolidin - 1 - yl) phenoxypropan - 1 - amine, characterized by its CAS number 2228361 - 26 - 8, represents a significant contribution to the field of chemical biology and drug development. Its unique structural features combined with promising pharmacological properties make it a valuable asset for further research and potential therapeutic applications. As scientific methodologies advance,the possibilities for harnessing compounds like this one will undoubtedly expand,leading to new breakthroughs in healthcare solutions.
2228361-26-8 (3-2-(pyrrolidin-1-yl)phenoxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)